4-bromo-1H-pyrrolo[2,3-b]pyridine 7-oxide

• IUPAC Name: 4-bromo-7-hydroxypyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C7H5BrN2O/c8-6-2-4-10(11)7-5(6)1-3-9-7/h1-4,11H
• InChI Key: UUCNAKVODHYUMW-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C2C1=C(C=CN2O)Br
• Molecular Formula: C7H5BrN2O
• Molecular Weight: 213.03 g/mol
• CAS No.: 640735-27-9

Description

“4-bromo-1H-pyrrolo[2,3-b]pyridine 7-oxide” is a chemical compound with the molecular formula C7H5BrN2O. It is related to the “4-bromo-1H-pyrrolo[2,3-b]pyridine” and “4-Bromo-7-azaindole” compounds.

Synthesis Analysis

While specific synthesis methods for “this compound” are not available, related compounds have been synthesized through various methods. For instance, substituted pyridines have been synthesized via the remodeling of (Aza)indole/Benzofuran skeletons.

Scientific Research Applications

Synthesis and Functionalization

• 4-bromo-1H-pyrrolo[2,3-b]pyridine 7-oxide serves as a key intermediate in the synthesis of various heterocyclic compounds. For instance, the synthesis of 4-fluoro-1H-pyrrolo[2,3-b]pyridine from 1H-pyrrolo[2,3-b]pyridine N-oxide has been achieved through regioselective fluorination, demonstrating the compound's utility in chemical synthesis (Thibault et al., 2003).
• The compound has also been used in the functionalization of 1H-pyrrolo[2,3-b]pyridine, aiding in the development of new compounds with potential applications in agrochemicals and functional materials. This involves introducing various amino groups and achieving polyacetylene with 1H-pyrrolo[2,3-b]pyridyl groups (Minakata et al., 1992).

Crystal Structure and Spectroscopy

• The study of 2-Bromo-4-nitropyridine N-oxide, a related compound, has provided insights into the crystal structure and vibrational spectra of similar heterocyclic compounds. This includes understanding the orientation of bromine ions and oxygen atoms in relation to the pyridine ring, which is crucial for interpreting molecular interactions (Hanuza et al., 2002).

Reaction Mechanisms and Synthesis Strategies

• The compound has been utilized to study various reaction mechanisms and synthesis strategies for related heterocyclic frameworks. For instance, the preparation of 2,3-disubstituted 5-bromo-1H-pyrrolo[2,3-b]pyridine through Fischer indole cyclization highlights its role in synthesizing complex heterocycles (Alekseyev et al., 2015).
• In the field of organic chemistry, it's been used to explore rearrangements of pyrrolopyridinium salts into derivatives of pyrrolopyridin-2-one, thereby contributing to the understanding of isoxazole chemistry (Jones & Phipps, 1974).

Mechanism of Action

Target of Action

• The primary targets of 4-bromo-1H-pyrrolo[2,3-b]pyridine 7-oxide are not yet fully elucidated. However, it belongs to the pyrrolopyrazine scaffold, which contains both pyrrole and pyrazine rings. Compounds with this scaffold have exhibited various biological activities, including antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory effects .

Biochemical Pathways

• The affected pathways are not well-defined, but studies suggest that pyrrolopyrazine derivatives can impact bacterial, fungal, and viral activities .

Result of Action

• Cellular effects may include altered proliferation, apoptosis, or migration .

Biochemical Analysis

Biochemical Properties

4-bromo-1H-pyrrolo[2,3-b]pyridine 7-oxide plays a crucial role in biochemical reactions, particularly as an inhibitor of fibroblast growth factor receptors (FGFRs). FGFRs are a family of receptor tyrosine kinases that are involved in various cellular processes, including cell proliferation, differentiation, and migration. The compound has been shown to inhibit FGFR1, FGFR2, and FGFR3, with varying degrees of potency . By binding to the ATP-binding site of these receptors, this compound prevents their activation and subsequent downstream signaling. This inhibition can lead to reduced cell proliferation and increased apoptosis in cancer cells, making it a promising candidate for cancer therapy.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. In cancer cells, the compound has been shown to inhibit cell proliferation and induce apoptosis. This is primarily achieved through the inhibition of FGFR signaling pathways, which are often upregulated in cancer cells. Additionally, this compound can affect cell signaling pathways, gene expression, and cellular metabolism. For instance, the compound has been observed to downregulate the expression of genes involved in cell cycle progression and upregulate pro-apoptotic genes . These changes in gene expression contribute to the compound’s anti-cancer effects.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. The primary mechanism involves binding to the ATP-binding site of FGFRs, thereby inhibiting their kinase activity. This binding prevents the autophosphorylation of tyrosine residues in the cytoplasmic tail of the receptors, which is necessary for the activation of downstream signaling pathways such as RAS-MEK-ERK, PLCγ, and PI3K-Akt . Additionally, this compound may interact with other biomolecules, such as proteins involved in apoptosis and cell cycle regulation, further contributing to its anti-cancer effects.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under physiological conditions, but it may degrade over extended periods Long-term exposure to the compound has been associated with sustained inhibition of FGFR signaling and prolonged anti-proliferative effects in cancer cells

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound effectively inhibits FGFR signaling and reduces tumor growth without causing significant toxicity . At higher doses, toxic effects such as weight loss, organ damage, and adverse effects on normal tissues may occur. It is essential to determine the optimal dosage that maximizes therapeutic efficacy while minimizing toxicity. Threshold effects, where a certain dosage level is required to achieve a therapeutic response, have also been observed in some studies.

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily through its interactions with enzymes and cofactors. The compound is metabolized by cytochrome P450 enzymes in the liver, leading to the formation of various metabolites . These metabolites may retain some biological activity or be further processed for excretion. The compound’s effects on metabolic flux and metabolite levels can influence cellular energy production, redox balance, and other metabolic processes. Understanding these metabolic pathways is crucial for optimizing the compound’s therapeutic potential and minimizing adverse effects.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical factors that determine its efficacy and safety. The compound is transported across cell membranes by specific transporters and binding proteins . Once inside the cell, it can accumulate in certain compartments, such as the cytoplasm and nucleus, where it exerts its biological effects. The distribution of the compound within tissues can also vary, with higher concentrations observed in target tissues such as tumors. Understanding the transport and distribution mechanisms can help optimize the delivery and targeting of the compound for therapeutic applications.

Subcellular Localization

The subcellular localization of this compound plays a significant role in its activity and function. The compound is primarily localized in the cytoplasm and nucleus, where it interacts with FGFRs and other biomolecules . Targeting signals and post-translational modifications may direct the compound to specific compartments or organelles, influencing its activity and stability. For example, phosphorylation or ubiquitination of the compound could affect its binding affinity to FGFRs and other proteins. Understanding the subcellular localization and its impact on the compound’s function is essential for developing effective therapeutic strategies.